1-(2-fluorophenyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]methanesulfonamide
• InChI: InChI=1S/C20H23FN2O3S/c1-14(2)12-23-19-9-8-17(11-15(19)7-10-20(23)24)22-27(25,26)13-16-5-3-4-6-18(16)21/h3-6,8-9,11,14,22H,7,10,12-13H2,1-2H3
• InChI Key: QJIDOIBZFYQWTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol

Description

1-(2-fluorophenyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O3S and its molecular weight is 390.47. The purity is usually 95%.
BenchChem offers high-quality 1-(2-fluorophenyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-fluorophenyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reaction Mechanisms and Inhibition Studies

• Methanesulfonyl fluoride, a compound related to methanesulfonamides, has been studied for its interaction with enzymes like acetylcholinesterase, indicating its potential use in understanding enzymatic reaction mechanisms and inhibitor design. The rate of reaction of enzymes with such inhibitors can be modulated by various factors, which could be relevant for the design of novel therapeutics or biochemical tools (Kitz & Wilson, 1963).

Synthetic Antibacterial Compounds

• Compounds with a similar structural framework have been synthesized and evaluated for their antibacterial properties, suggesting that derivatives like "1-(2-fluorophenyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide" could also be explored for their potential antibacterial activities. The pharmacokinetic and toxicological profiles of such compounds are crucial for their potential systemic use in infections (Goueffon et al., 1981).

Asymmetric Catalysis and Stereocenter Formation

• The catalytic asymmetric addition to cyclic N-acyl-iminium, involving sulfone-bearing compounds, showcases the utility of such compounds in synthesizing complex molecules with quaternary stereocenters, which are significant in drug design and synthesis. This highlights the potential of "1-(2-fluorophenyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide" in asymmetric synthesis and the development of new catalytic methods (Bhosale et al., 2022).

Renal Vasodilation Activity

• Derivatives of 1,2,3,4-tetrahydroisoquinoline have been identified for their potent renal vasodilator activities, indicating the potential therapeutic applications of such compounds in cardiovascular research and the development of treatments for renal-associated diseases (Anan et al., 1996).